Cas no 115347-50-7 (4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)-)

• Product Name: 4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)-
• CAS No: 115347-50-7
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• CID: 1204653
• Update Time: 2024-08-05

4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-hydroxy-2-(trifluoromethyl)-

• Inchi： 1S/C6H7F3O3/c1-2-3-5(12,4(10)11)6(7,8)9/h2,12H,1,3H2,(H,10,11)
• InChI Key： IRTLLAJCWWXDKC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C(F)(F)F)CC=C

Computed Properties

• Exact Mass: 198.05037

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 264.7±35.0 °C(Predicted)
• PSA: 46.53
• pka: 2.34±0.22(Predicted)